Cas no 1396750-95-0 (N'-(2-ethylphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide)

• Product Name: N'-(2-ethylphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide
• CAS No: 1396750-95-0
• MF: C₁₅H₂₂N₂O₃S
• MW: 310.411782741547
• CID: 6329524
• PubChem ID: 71787228
• Update Time: 2025-07-09

N'-(2-ethylphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-ethylphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide
• N1-(2-ethylphenyl)-N2-(2-hydroxy-2-methyl-3-(methylthio)propyl)oxalamide
• 1396750-95-0
• AKOS024536040
• F6186-0361
• VU0534903-1
• N'-(2-ethylphenyl)-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)oxamide
• N'-(2-ethylphenyl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]ethanediamide

• Inchi： 1S/C15H22N2O3S/c1-4-11-7-5-6-8-12(11)17-14(19)13(18)16-9-15(2,20)10-21-3/h5-8,20H,4,9-10H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key： UZVCMGYIKCTVFZ-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CNC(C(NC1C=CC=CC=1CC)=O)=O)O

Computed Properties

• Exact Mass: 310.13511374g/mol
• Monoisotopic Mass: 310.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-ethylphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide

N'-(2-Ethylphenyl)-N-2-Hydroxy-2-Methyl-3-(Methylsulfanyl)Propylethanediamide: A Comprehensive Overview

N'-(2-Ethylphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide is a complex organic compound with the CAS number 1396750-95-0. This compound belongs to the class of ethanediamides, which are derivatives of ethanediamine. The structure of this compound is characterized by the presence of a 2-ethylphenyl group, a hydroxyl group, a methyl group, and a methylsulfanyl (thioether) group attached to the ethanediamide backbone. These functional groups contribute to its unique chemical properties and potential applications in various fields.

The synthesis of N'-(2-Ethylphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide involves a series of carefully designed organic reactions. The starting materials typically include an appropriate diamine derivative, which undergoes condensation with an acylating agent in the presence of a catalyst. The introduction of the 2-ethylphenyl group is achieved through Friedel-Crafts alkylation or other aromatic substitution reactions. The hydroxyl and methyl groups are introduced via hydroxylation or alkylation steps, while the methylsulfanyl group is added using thiolation or sulfonation techniques. The final product is purified through chromatographic methods to ensure high purity and stability.

Recent studies have highlighted the potential of this compound in pharmaceutical applications. The presence of the hydroxyl and methyl groups enhances its solubility in both polar and non-polar solvents, making it suitable for drug delivery systems. Additionally, the methylsulfanyl group imparts antioxidant properties, which can be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Preclinical studies have shown that this compound exhibits moderate to high bioavailability when administered orally, making it a promising candidate for further clinical trials.

In the field of materials science, N'-(2-Ethylphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide has been explored as a precursor for synthesizing advanced polymers and coatings. Its ability to form stable amide bonds with other monomers allows for the creation of high-performance materials with tailored mechanical and thermal properties. Researchers have demonstrated that polymers derived from this compound exhibit excellent resistance to UV degradation and thermal decomposition, making them ideal for use in aerospace and automotive industries.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it exhibits low toxicity towards aquatic organisms, suggesting its potential use in eco-friendly industrial processes. Furthermore, its biodegradability under aerobic conditions has been confirmed, which aligns with current trends towards sustainable chemistry practices.

In conclusion, N'-(2-Ethylphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide (CAS No: 1396750-95-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it suitable for pharmaceuticals, materials science, and environmentally friendly processes. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and technology.